Cas no 777821-64-4 ((1r,4r)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane)

• Product Name: (1r,4r)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane
• CAS No: 777821-64-4
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD09028104
• CID: 1789151
• PubChem ID: 11860397
• Update Time: 2025-10-29

(1r,4r)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane
• (1R,4R)-2-Benzyl-2,5-Diaza-bicyclo[2.2.1]heptane
• 1217977-97-3
• FS-1715
• P19561
• (1S,4S)-2-(benzyl)-2,5-diazabicyclo[2.2.1]Heptane
• J-500349
• DB-075372
• CS-0055624
• SCHEMBL1367956
• J-500478
• (1S,4S)-rel-2-Benzyl-2,5-Diaza-bicyclo[2.2.1]heptane
• AKOS015994956
• 777821-64-4
• 2-Benzyl-2,5-diaza-bicyclo[2,2,1]heptane
• (1R,4R)-2-Benzyl-2,5-diazabicyclo-[2.2.1]heptane dihydrochloride

• MDL： MFCD09028104
• Inchi： 1S/C12H16N2/c1-2-4-10(5-3-1)8-14-9-11-6-12(14)7-13-11/h1-5,11-13H,6-9H2/t11-,12-/m1/s1
• InChI Key： JPRFUVVWNBBEDI-VXGBXAGGSA-N
• SMILES： N1(CC2C=CC=CC=2)C[C@H]2C[C@@H]1CN2

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (1r,4r)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane

Comprehensive Overview of (1r,4r)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane (CAS No. 777821-64-4)

The compound (1r,4r)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane, identified by its CAS No. 777821-64-4, is a bicyclic organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a diazabicyclo[2.2.1]heptane core and a benzyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applications in drug discovery.

One of the key reasons for the growing attention toward (1r,4r)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane is its role in medicinal chemistry. The diazabicyclo scaffold is known for its ability to modulate biological targets, particularly in the development of central nervous system (CNS) therapeutics. Users searching for "diazabicycloheptane derivatives" or "benzyl-substituted heterocycles" often encounter this compound as a promising candidate for further exploration.

In addition to its pharmaceutical applications, CAS No. 777821-64-4 is also studied for its chemical properties. The rigid bicyclo[2.2.1]heptane framework provides stability, while the benzyl group introduces aromaticity, enabling diverse functionalization. This balance makes it a subject of interest for queries like "synthesis of bicyclic amines" or "benzyl-protected nitrogen heterocycles."

The compound's relevance extends to green chemistry and sustainable synthesis. With the rise of environmentally friendly practices, researchers are investigating efficient methods to produce (1r,4r)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane with minimal waste. Searches for "green synthesis of diazabicyclo compounds" highlight this trend, aligning with global efforts to reduce the environmental impact of chemical manufacturing.

Another area of interest is the stereochemistry of (1r,4r)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane. The (1r,4r) configuration is crucial for its biological activity, as enantiopure compounds often exhibit superior efficacy. This aspect resonates with queries such as "chiral diazabicycloheptane synthesis" or "stereoselective benzylation," reflecting the demand for high-purity intermediates.

From a commercial perspective, CAS No. 777821-64-4 is gaining traction in the fine chemicals market. Suppliers and buyers frequently search for "high-purity (1r,4r)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane" or "reliable diazabicycloheptane suppliers," underscoring its economic value. The compound's scalability and reproducibility are critical factors for industrial adoption.

In summary, (1r,4r)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane (CAS No. 777821-64-4) is a multifaceted molecule with broad applications in drug development, chemical synthesis, and sustainable chemistry. Its structural features, such as the diazabicyclo[2.2.1]heptane core and benzyl group, make it a focal point for both academic and industrial research. As interest in specialized heterocycles grows, this compound is poised to play a pivotal role in advancing scientific and commercial endeavors.